Cas no 2639463-40-2 (Methyl 2-(2-aminocyclobutyl)acetate hcl)

• Product Name: Methyl 2-(2-aminocyclobutyl)acetate hcl
• CAS No: 2639463-40-2
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 6179692
• PubChem ID: 155970365
• Update Time: 2025-10-17

Methyl 2-(2-aminocyclobutyl)acetate hcl Chemical and Physical Properties

Names and Identifiers

• 2639463-40-2
• methyl 2-(2-aminocyclobutyl)acetate hydrochloride
• EN300-7492466
• METHYL 2-(2-AMINOCYCLOBUTYL)ACETATE HCL
• AT27612
• Methyl 2-(2-aminocyclobutyl)acetate hcl

• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)4-5-2-3-6(5)8;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： AKNQGQQKCSUSFR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1CCC1N)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(2-aminocyclobutyl)acetate hcl

Methyl 2-(2-aminocyclobutyl)acetate HCl: An Emerging Compound in Medicinal Chemistry

Methyl 2-(2-aminocyclobutyl)acetate HCl (CAS No. 2639463-40-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclobutyl ring and amino functionality, has been the subject of extensive research in recent years, particularly in the context of drug discovery and development.

The chemical structure of Methyl 2-(2-aminocyclobutyl)acetate HCl is composed of a methyl ester group, a cyclobutyl ring, and an amino group, all of which contribute to its distinctive pharmacological profile. The cyclobutyl ring, a four-membered cyclic structure, imparts conformational rigidity to the molecule, which can enhance its binding affinity to specific biological targets. The amino group, on the other hand, provides the molecule with basic properties and potential for hydrogen bonding interactions, making it a versatile scaffold for drug design.

Recent studies have explored the biological activities of Methyl 2-(2-aminocyclobutyl)acetate HCl in various contexts. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), a large family of membrane receptors that play crucial roles in cellular signaling pathways. GPCRs are involved in a wide range of physiological processes and are targets for numerous therapeutic interventions. The unique structural features of Methyl 2-(2-aminocyclobutyl)acetate HCl make it an attractive candidate for GPCR modulation, as it can potentially interact with specific receptor subtypes with high selectivity and affinity.

In addition to its potential as a GPCR modulator, Methyl 2-(2-aminocyclobutyl)acetate HCl has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have shown that Methyl 2-(2-aminocyclobutyl)acetate HCl can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of Methyl 2-(2-aminocyclobutyl)acetate HCl have also been evaluated to assess its suitability as a drug candidate. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate biological membranes effectively, which are essential characteristics for a successful drug candidate. Furthermore, the compound has shown low toxicity in preclinical toxicity studies, indicating a favorable safety profile.

The synthetic accessibility of Methyl 2-(2-aminocyclobutyl)acetate HCl is another important aspect that contributes to its appeal in medicinal chemistry. The compound can be synthesized through well-established organic synthesis routes, making it readily available for further research and development. This ease of synthesis also allows for the preparation of structurally related analogs, which can be used to optimize the pharmacological properties of the lead compound.

In conclusion, Methyl 2-(2-aminocyclobutyl)acetate HCl (CAS No. 2639463-40-2) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation as a therapeutic agent. Ongoing research is likely to uncover additional applications and optimize its use in various medical conditions. As the field continues to advance, this compound may play a pivotal role in the development of novel treatments for diseases with unmet medical needs.